Cas no 2171723-71-8 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid
• CAS No: 2171723-71-8
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6511070
• PubChem ID: 165545912
• Update Time: 2025-07-25

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid
• EN300-1512509
• 2171723-71-8
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-6-15-23(24(30)29-27(3,16-5-2)25(31)32)28-26(33)34-17-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,22-23H,4-6,15-17H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： WUVMHFZFQSUBTQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C(=O)O)(C)CCC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic Acid (CAS No. 2171723-71-8)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid, identified by its CAS number 2171723-71-8, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising properties for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of this compound is characterized by a unique combination of functional groups, including a fluoren-9-ylmethoxycarbonyl moiety and an amino acid derivative. The presence of these functional groups imparts specific chemical and biological properties, making it a valuable candidate for further investigation. The fluoren moiety, known for its stability and fluorescence properties, has been widely utilized in the design of bioconjugates and imaging agents. In contrast, the amino acid derivative segment contributes to the compound's solubility and potential interactions with biological targets.

In recent years, there has been a growing interest in the development of multifunctional compounds that can simultaneously address multiple biological pathways or enhance the efficacy of existing treatments. The structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid aligns well with this trend, as it integrates features that could facilitate its use in complex biological systems. For instance, the methoxycarbonyl group can serve as a protecting group during synthetic modifications, while the amino group provides a site for further derivatization to achieve specific biological activities.

One of the most compelling aspects of this compound is its potential application in drug discovery. The combination of a fluorescent moiety and an amino acid-like backbone suggests that it could be used as a tool to develop novel drug candidates or to investigate existing ones. For example, its fluorescence properties could enable real-time monitoring of drug delivery and distribution within biological systems, while its amino acid-derived segment could interact with target proteins or enzymes in a manner similar to natural biomolecules.

The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorenylmethoxycarbonyl group typically requires protective group chemistry to prevent unwanted side reactions. Subsequent steps involve peptide coupling techniques, where the amino acid derivative is linked to the fluorenylmethoxycarbonyl moiety under mild conditions to preserve structural integrity.

Recent advancements in synthetic methodologies have greatly improved the efficiency and scalability of producing such complex molecules. Techniques such as solid-phase peptide synthesis (SPPS) have been particularly useful in constructing intricate structures like this one. Additionally, modern analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's purity and confirming its structural identity.

The biological activity of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid has not yet been fully elucidated, but preliminary studies suggest that it may exhibit properties relevant to various therapeutic areas. For instance, its ability to interact with biological targets could make it useful in developing treatments for neurological disorders, where precise targeting is crucial. Furthermore, its fluorescence properties could be leveraged in diagnostic applications, such as imaging biomarkers associated with diseases.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid represents an exciting opportunity for researchers in the chemical and pharmaceutical industries. Its unique structure and multifunctional nature make it a promising candidate for further exploration. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, compounds like this one are likely to play an increasingly important role in advancing medical science.